![molecular formula C22H19N3O3 B2551236 N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methoxynaphthalene-2-carboxamide CAS No. 891115-43-8](/img/structure/B2551236.png)
N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
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Description
N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methoxynaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C22H19N3O3 and its molecular weight is 373.412. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activities
A study by Michnová et al. (2019) on a series of methoxylated and methylated N-aryl-1-hydroxynaphthalene-2-carboxanilides, which are structurally related to the compound , demonstrated potential anti-invasive properties against various strains of Staphylococcus aureus and Mycobacterium tuberculosis. These compounds showed activities comparable to or better than standard treatments like ampicillin and isoniazid without cytotoxic effects at certain concentrations, suggesting their utility in developing new antimicrobial agents Michnová et al., 2019.
Photosynthesis-Inhibiting Activity
Kos et al. (2021) investigated the photosynthesis-inhibiting activity of 3-hydroxynaphthalene-2-carboxanilides, closely related to the core structure of the compound in interest. Their study found that compounds with specific disubstituted phenyl groups could inhibit photosynthetic electron transport in spinach chloroplasts with significant efficiency. This activity was influenced by the lipophilicity and electron-withdrawing properties of the substituents, pointing towards their potential application in developing herbicides or studying photosynthesis mechanisms Kos et al., 2021.
Development of Novel Materials
Research on compounds incorporating the 1,3,4-oxadiazole moiety and methoxy-naphthalene groups also extends into materials science. For example, Mallakpour & Rafiee (2007) explored the synthesis of novel photoactive polyamides derived from specific carboxylic acids and aromatic diamines. These polyamides exhibited high thermal stability and interesting UV–vis absorption properties, suggesting their application in creating new materials for optical devices or coatings Mallakpour & Rafiee, 2007.
Properties
IUPAC Name |
N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-methoxynaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O3/c1-13-8-9-17(14(2)10-13)21-24-25-22(28-21)23-20(26)18-11-15-6-4-5-7-16(15)12-19(18)27-3/h4-12H,1-3H3,(H,23,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUSPYVMDMRRJFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC4=CC=CC=C4C=C3OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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